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Compound of Interest

Compound Name: 1,3,5-Tris(bromomethyl)benzene

Cat. No.: B090972 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Tris(bromomethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

1,3,5-Tris(bromomethyl)benzene. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Immediate Precautions
1,3,5-Tris(bromomethyl)benzene is a corrosive solid that can cause severe skin burns and

serious eye damage. It is also a respiratory irritant. Inhalation of dust or contact with skin and

eyes must be strictly avoided.

Emergency Contact Information: In case of exposure or emergency, immediately contact your

institution's Environmental Health and Safety (EHS) office and follow their established

emergency protocols.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount when handling 1,3,5-
Tris(bromomethyl)benzene. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear chemical-resistant

gloves. While specific

breakthrough time data for

1,3,5-

Tris(bromomethyl)benzene is

not available, gloves made of

Viton or laminate materials are

generally recommended for

aromatic and brominated

compounds. Double gloving

(e.g., nitrile inner glove with a

more robust outer glove) is a

good practice.

Prevents skin contact, which

can cause severe burns.

Eye and Face Protection

Chemical safety goggles in

combination with a face shield

are mandatory.[1]

Protects against dust particles

and potential splashes,

preventing severe eye

damage.

Skin and Body Protection

A chemical-resistant lab coat,

long pants, and closed-toe

shoes are required. For tasks

with a higher risk of

contamination, a chemical-

resistant apron or coveralls

should be worn.

Prevents incidental skin

contact with the corrosive

solid.

Respiratory Protection

When handling the solid

powder outside of a certified

chemical fume hood or if dust

generation is likely, a NIOSH-

approved N95 dust mask or a

respirator with a higher

assigned protection factor

(APF) is required.[2]

Prevents inhalation of airborne

particles that can cause

respiratory tract irritation.
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PPE Selection Workflow:

PPE Selection for Handling 1,3,5-Tris(bromomethyl)benzene

Start: Assess Task

Handling Solid?

Working in Fume Hood?

Yes

Proceed with Task Safely

No

Risk of Splash?

Yes Required:
- N95 dust mask (or higher APF respirator)

No

Required:
- Chemical-resistant gloves

(e.g., Viton, Laminate)
- Double glove recommended

No
Required:

- Safety goggles
- Face shield

Yes

ppe_node action_node

Required:
- Lab coat

- Long pants
- Closed-toe shoes

Click to download full resolution via product page
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PPE Selection Workflow for 1,3,5-Tris(bromomethyl)benzene.

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls: All work with 1,3,5-Tris(bromomethyl)benzene must be conducted in a

properly functioning and certified chemical fume hood to minimize inhalation exposure.

Experimental Protocol:

Preparation:

Ensure an emergency eyewash station and safety shower are accessible within a 10-

second travel distance (approximately 55 feet) and the pathway is unobstructed.[3]

Designate a specific area within the fume hood for handling the compound.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the

fume hood before introducing the chemical.

Place a plastic-backed absorbent pad on the work surface to contain any minor spills.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling and Weighing:

Carefully open the container of 1,3,5-Tris(bromomethyl)benzene inside the fume hood.

Use a dedicated spatula to transfer the solid to a tared weigh boat or directly into the

reaction vessel.

Handle the solid gently to minimize the generation of dust.

Close the container tightly immediately after use.

Reaction Setup:
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If dissolving the solid, add the solvent to the solid slowly. Be aware of any potential

exothermic reactions.

Ensure all glassware is securely clamped.

Post-Handling:

Decontaminate any equipment that has come into contact with the chemical.

Wipe down the work surface inside the fume hood with an appropriate solvent and then

with soap and water. Dispose of all cleaning materials as hazardous waste.

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Emergency Eyewash and Shower Specifications:
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Parameter Requirement

Water Temperature Tepid (16-38°C / 60-100°F)[3]

Eyewash Flow Rate
Minimum 1.5 liters/minute (0.4 gallons/minute)

for at least 15 minutes[5]

Shower Flow Rate
Minimum 75.7 liters/minute (20 gallons/minute)

for at least 15 minutes[3]

Activation
Must be accessible within 10 seconds and

activate in 1 second or less.[3][5]

Disposal Plan
1,3,5-Tris(bromomethyl)benzene and all materials contaminated with it must be disposed of

as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Segregation:

This compound is a halogenated organic solid. All waste, including excess solid,

contaminated PPE, and cleaning materials, must be collected in a designated

"Halogenated Organic Waste" container.

Do not mix with non-halogenated waste, as this can increase disposal costs and

complications.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "1,3,5-Tris(bromomethyl)benzene," and the associated hazards (Corrosive).

Solid Waste:

Carefully place contaminated items such as gloves, weigh boats, and absorbent pads into

the designated solid waste container.
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For spills, use a scoop or spatula to gently transfer the solid into the waste container,

avoiding dust generation.

Liquid Waste:

If the compound is used in a solution, collect the liquid waste in a separate, compatible,

and clearly labeled "Halogenated Organic Liquid Waste" container.

Storage and Pickup:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Follow your institution's procedures for requesting a hazardous waste pickup.

By strictly adhering to these safety protocols, researchers can minimize the risks associated

with handling 1,3,5-Tris(bromomethyl)benzene and ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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